1-(2,4-dichlorobenzyl)-3-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-2(1H)-pyridinone

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-3-(4-ethyl-5-methylsulfanyl-1,2,4-triazol-3-yl)pyridin-2-one
• InChI: InChI=1S/C17H16Cl2N4OS/c1-3-23-15(20-21-17(23)25-2)13-5-4-8-22(16(13)24)10-11-6-7-12(18)9-14(11)19/h4-9H,3,10H2,1-2H3
• InChI Key: ZFPQDCJCDFMMSL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SC)C2=CC=CN(C2=O)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N4OS
• Molecular Weight: 395.3 g/mol
• CAS No.: 860649-41-8

Description

1-(2,4-dichlorobenzyl)-3-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-2(1H)-pyridinone is a useful research compound. Its molecular formula is C17H16Cl2N4OS and its molecular weight is 395.3. The purity is usually 95%.
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Scientific Research Applications

Material Science Applications

• Solid Compound Formation : Compounds like N-methyl-2-pyrrolidinone when mixed with dichlorobenzene and other chlorinated solvents can form solid addition compounds. These interactions are based on charge-transfer interactions, which are essential in material science for creating new materials with specific electronic properties (Domańska & Letcher, 2000).

Pharmacological Research

• Antimicrobial and Antioxidant Activity : Triazole derivatives have been investigated for their antimicrobial and antioxidant activities. Compounds containing triazole rings, such as those synthesized from hydrazinyl-pyridine-carbonitrile, show moderate to good binding energies toward target proteins and exhibit antimicrobial and antioxidant properties (Flefel et al., 2018).

Synthetic Chemistry

• Catalysis and Synthesis : The synthesis of novel pyridine and fused pyridine derivatives, including triazolopyridine derivatives, showcases the application of these compounds in creating new chemical entities. Such compounds are valuable for further chemical transformations and studying biological activities (Flefel et al., 2018).

Antitumor Activity

• Antitumor Investigations : Asymmetric bis(s-triazole Schiff-base)s bearing functionalized side chains have been synthesized and evaluated for their antitumor activity. Compounds with triazole functionalities, especially those with targeted modifications, hold promise for developing new anticancer therapies (Hu et al., 2008).